Cas no 73791-38-5 ((2s)-5-(diaminomethylideneamino)-2-[(4-methylphenyl)sulfonylamino]pentanoic Acid;trihydrate)

• Product Name: (2s)-5-(diaminomethylideneamino)-2-[(4-methylphenyl)sulfonylamino]pentanoic Acid;trihydrate
• CAS No: 73791-38-5
• MF: C₁₃H₂₆N₄O₇S
• MW: 382.433142185211
• CID: 1764324
• PubChem ID: 52500
• Update Time: 2025-04-21

(2s)-5-(diaminomethylideneamino)-2-[(4-methylphenyl)sulfonylamino]pentanoic Acid;trihydrate Chemical and Physical Properties

Names and Identifiers

• (2S)-5-(diaminomethylideneamino)-2-[(4-methylphenyl)sulfonylamino]pentanoic acid,trihydrate
• (2S)-5-(diaminomethylideneamino)-2-[(4-methylphenyl)sulfonylamino]pentanoic acid
• trihydrate
• Valeric acid, 2-(p-tolylsulfonamido)-5-guanidino-, trihydrate
• DTXSID20224206
• L-ARGININE, N-alpha-(p-TOLYLSULFONYL)-, TRIHYDRATE
• 73791-38-5
• N-alpha-Tosyl-L-arginine trihydrate
• (2s)-5-(diaminomethylideneamino)-2-[(4-methylphenyl)sulfonylamino]pentanoic Acid;trihydrate

• Inchi： 1S/C13H20N4O4S.3H2O/c1-9-4-6-10(7-5-9)22(20,21)17-11(12(18)19)3-2-8-16-13(14)15;;;/h4-7,11,17H,2-3,8H2,1H3,(H,18,19)(H4,14,15,16);3*1H2/t11-;;;/m0.../s1
• InChI Key： VTHNITWESKGGPD-XVSRHIFFSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@H](C(=O)O)CCC/N=C(\N)/N)(=O)=O.O.O.O

Computed Properties

• Exact Mass: 382.15222035g/mol
• Monoisotopic Mass: 382.15222035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 489
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159Ų